molecular formula C9H10BrNO3 B8535994 Methyl[(6-bromopyridin-2-yl)methoxy]acetate

Methyl[(6-bromopyridin-2-yl)methoxy]acetate

Cat. No.: B8535994
M. Wt: 260.08 g/mol
InChI Key: NZRUTSIQHDSWMZ-UHFFFAOYSA-N
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Description

Methyl[(6-bromopyridin-2-yl)methoxy]acetate is a useful research compound. Its molecular formula is C9H10BrNO3 and its molecular weight is 260.08 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C9H10BrNO3

Molecular Weight

260.08 g/mol

IUPAC Name

methyl 2-[(6-bromopyridin-2-yl)methoxy]acetate

InChI

InChI=1S/C9H10BrNO3/c1-13-9(12)6-14-5-7-3-2-4-8(10)11-7/h2-4H,5-6H2,1H3

InChI Key

NZRUTSIQHDSWMZ-UHFFFAOYSA-N

Canonical SMILES

COC(=O)COCC1=NC(=CC=C1)Br

Origin of Product

United States

Synthesis routes and methods I

Procedure details

To a suspension of sodium hydride (0.50 g, 12.38 mmol) in N,N-dimethylformamide (20 mL) at 0° C. was added a mixture of methyl hydroxyacetate (1.0 g, 11.25 mmol) and 2-bromo-6-(bromomethyl)pyridine (Example 190, Step 1) (3.4 g, 13.5 mmol) dropwise. After stirring for 5 hours, the reaction was quenched with iso-propanol/methanol solution. The reaction mixture was poured onto iced water and extracted with ether. The organic phase was dried over MgSO4, filtered and evaporated. The crude mixture was purified by silica gel column and eluted with ethyl acetate:petroleum ether (1:10) to afford the title compound. 1H NMR (400 MHz, CDCl3): δ 7.55 (t, 1H), 7.48 (d, 1H), 7.39 (d, 1H), 4.71 (s, 2H), 4.22 (s, 2H), 3.77 (s, 3H).
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Synthesis routes and methods II

Procedure details

To a suspension of sodium hydride (60% in mineral oil, 72 mg, 1.8 mmol) in DMF (3.30 mL) at 0° C. was added dropwise a mixture of 2-bromo-6-(bromomethyl)pyridine (493 mg, 1.97 mmol) and methyl glycolate (148 mg, 1.64 mmol) in DMF (1.5 mL), and the reaction mixture was stirred for 2 hours at 0° C. The reaction mixture was quenched with 1:1 isopropanol:methanol (5 mL) and then poured over ice. The reaction mixture was diluted with water and diethyl ether. The organics were separated, dried over magnesium sulfate, filtered, and concentrated under reduced pressure. The residue was purified by chromatography on silica gel to afford methyl [(6-bromopyridin-2-yl)methoxy]acetate. MS ESI calc'd. for C9H11BrNO3 [M+H]+ 260 and 262. found 260 and 262. 1H NMR (500 MHz, CDCl3) δ 7.58 (t, J=7.7 Hz, 1H), 7.49 (d, J=7.5 Hz, 1H), 7.40 (d, J=7.8 Hz, 1H), 4.72 (s, 2H), 4.23 (s, 2H), 3.78 (s, 3H).
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Synthesis routes and methods III

Procedure details

To a suspension of sodium hydride (0.50 g, 12.4 mmol) in N,N-dimethylformamide (20 mL) at 0° C. was added methyl hydroxyacetate (1.0 g, 11.3 mmol) and 2-bromo-6-(bromomethyl)pyridine (Example 8, Step 1) (3.4 g, 13.5 mmol). After stirring for 5 hours, the reaction was quenched with an isopropanol/methanol solution. The reaction mixture was poured into ice water and extracted with ether. The organic phase was dried over MgSO4, filtered and concentrated in vacuo. The resulting material was purified by flash chromatography (silica, 10% ethyl acetate/hexanes) to afford the title compound. 1H NMR (400 MHz CDCl3): δ 7.55 (t, 1H), 7.48 (d, 1H), 7.39 (d, 1H), 4.71 (s, 2H), 4.22 (s, 2H), 3.77 (s, 3H).
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